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Compound of Interest

Compound Name: 2,2,3,5-Tetramethylhexanal

Cat. No.: B15263473 Get Quote

This technical guide provides a summary of the molecular formula and molecular weight for

2,2,3,5-tetramethylhexanal. Due to the limited availability of direct experimental data for this

specific aldehyde in public chemical databases, this guide also includes verified data for the

closely related compounds, 2,2,3,5-tetramethylhexane and 2,2,3,5-tetramethylhexan-3-ol, for

comparative purposes. This information is intended for researchers, scientists, and

professionals involved in drug development and chemical synthesis.

Overview of 2,2,3,5-Tetramethylhexanal
2,2,3,5-Tetramethylhexanal is an aldehyde derivative of hexane. The structure consists of a

six-carbon hexane chain with four methyl group substituents at the 2, 2, 3, and 5 positions, and

an aldehyde functional group at the 1 position. While specific experimental data for this

compound is not readily available in prominent chemical databases, its molecular formula and

weight can be deduced from its structure.

Deduced Physicochemical Properties:

The molecular formula of 2,2,3,5-tetramethylhexanal is determined by its carbon backbone,

methyl substituents, and the aldehyde functional group. The hexane base provides 6 carbon

atoms, the four methyl groups add another 4 carbon atoms, resulting in a total of 10 carbon

atoms. The general formula for an acyclic aldehyde is C_n H_{2n} O. Therefore, the molecular

formula is C_{10}H_{20}O.
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From this formula, the molecular weight can be calculated using the atomic weights of its

constituent elements:

Carbon (C): 10 atoms × 12.011 g/mol = 120.11 g/mol

Hydrogen (H): 20 atoms × 1.008 g/mol = 20.16 g/mol

Oxygen (O): 1 atom × 15.999 g/mol = 15.999 g/mol

Total Molecular Weight: 156.269 g/mol

Comparative Data of Related Compounds
For reference and comparison, the following table summarizes the confirmed molecular

formulas and weights of the corresponding alkane (2,2,3,5-tetramethylhexane) and alcohol

(2,2,3,5-tetramethylhexan-3-ol), for which data is publicly available.

Compound Name Molecular Formula Molecular Weight ( g/mol )

2,2,3,5-Tetramethylhexanal C₁₀H₂₀O 156.27 (Calculated)

2,2,3,5-Tetramethylhexane C₁₀H₂₂ 142.28[1]

2,2,3,5-Tetramethylhexan-3-ol C₁₀H₂₂O 158.28[2]

Methodologies and Experimental Protocols
As the molecular formula and weight for 2,2,3,5-tetramethylhexanal are presented based on

chemical structure deduction, there are no experimental protocols to detail for this compound.

The data for 2,2,3,5-tetramethylhexane and 2,2,3,5-tetramethylhexan-3-ol are derived from

established chemical database entries, which compile information from various experimental

and computational sources.

Logical Relationships
A diagram illustrating the structural relationship between the alkane, aldehyde, and alcohol is

provided below to clarify their chemical transformations.
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Caption: Structural relationship of related compounds.

In this simplified representation, the aldehyde can be conceptually formed through the

oxidation of the corresponding primary alcohol (had the hydroxyl group been on the terminal

carbon) or a related alkane, and can be reduced to the corresponding alcohol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 2,2,3,5-
Tetramethylhexanal and Related Compounds]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b15263473#2-2-3-5-tetramethylhexanal-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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